Cas no 1261923-67-4 (5-(2-Benzyloxyphenyl)-2-methoxyphenol)

• Product Name: 5-(2-Benzyloxyphenyl)-2-methoxyphenol
• CAS No: 1261923-67-4
• MF: C₂₀H₁₈O₃
• MW: 306.355125904083
• MDL: MFCD18315369
• CID: 2763759
• PubChem ID: 53221109
• Update Time: 2025-05-26

5-(2-Benzyloxyphenyl)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• MFCD18315369
• 5-(2-Benzyloxyphenyl)-2-methoxyphenol, 95%
• 2'-(Benzyloxy)-4-methoxy[1,1'-biphenyl]-3-ol
• 5-(2-BENZYLOXYPHENYL)-2-METHOXYPHENOL
• 1261923-67-4
• DTXSID40685794
• 5-(2-Benzyloxyphenyl)-2-methoxyphenol

• MDL： MFCD18315369
• Inchi： 1S/C20H18O3/c1-22-20-12-11-16(13-18(20)21)17-9-5-6-10-19(17)23-14-15-7-3-2-4-8-15/h2-13,21H,14H2,1H3
• InChI Key： XDFRWJAKMOJPMQ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC=CC=C1C1C=CC(=C(C=1)O)OC

Computed Properties

• Exact Mass: 306.125594432Da
• Monoisotopic Mass: 306.125594432Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 38.7Ų

Additional information on 5-(2-Benzyloxyphenyl)-2-methoxyphenol

5-(2-Benzyloxyphenyl)-2-methoxyphenol: A Comprehensive Overview

5-(2-Benzyloxyphenyl)-2-methoxyphenol (CAS No. 1261923-67-4) is a structurally complex aromatic compound with significant potential in various fields, including pharmacology, material science, and organic synthesis. This compound is characterized by its unique substitution pattern, featuring a benzyloxy group at the 2-position of the phenol ring and a methoxy group at the 5-position. The combination of these substituents imparts distinctive electronic and steric properties, making it an intriguing subject for both theoretical and experimental studies.

The synthesis of 5-(2-benzyloxyphenyl)-2-methoxyphenol involves a series of carefully designed organic reactions. Recent advancements in catalytic cross-coupling reactions, such as the Suzuki-Miyaura coupling, have enabled more efficient and selective methods for constructing the biaryl framework of this compound. Researchers have also explored the use of directed metallation techniques to install the benzyloxy group at the desired position, ensuring high regioselectivity. These developments highlight the importance of modern synthetic methodologies in accessing complex aromatic systems like 5-(2-benzyloxyphenyl)-2-methoxyphenol.

From a pharmacological perspective, 5-(2-benzyloxyphenyl)-2-methoxyphenol has shown promising activity in preclinical studies. Its ability to modulate cellular signaling pathways, particularly those involving protein kinases and nuclear receptors, has garnered attention in drug discovery efforts targeting diseases such as cancer and neurodegenerative disorders. Recent studies have demonstrated that this compound exhibits selective inhibition against certain kinase enzymes, suggesting its potential as a lead molecule for therapeutic development.

In addition to its pharmacological applications, 5-(2-benzyloxyphenyl)-2-methoxyphenol has been investigated for its role in materials science. Its rigid aromatic structure and functional groups make it a candidate for applications in organic electronics, such as semiconducting polymers and organic light-emitting diodes (OLEDs). Researchers have explored its ability to act as a building block for self-assembled monolayers (SAMs), which are critical components in nanotechnology and surface engineering.

The environmental impact of 5-(2-benzyloxyphenyl)-2-methoxyphenol has also been a topic of recent research. Studies have examined its biodegradation pathways under various environmental conditions, revealing that the compound undergoes rapid transformation in aerobic environments due to the activity of microbial enzymes. These findings are crucial for assessing its safety profile and ensuring sustainable practices in its production and application.

From an analytical standpoint, the characterization of 5-(2-benzyloxyphenyl)-2-methoxyphenol has benefited from advancements in spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS). High-resolution MS has provided precise molecular weight determinations, while advanced NMR techniques, including two-dimensional (2D) correlation spectroscopy, have elucidated its detailed structural features. These tools are essential for confirming the identity and purity of the compound during synthesis and quality control processes.

In summary, 5-(2-benzyloxyphenyl)-2-methoxyphenol (CAS No. 1261923-67-4) is a multifaceted compound with diverse applications across multiple disciplines. Its unique structure enables it to serve as a valuable building block in organic synthesis while exhibiting promising pharmacological and materials science properties. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.